(2S)-N-cyclohexyl-2-[(6-fluoropyridin-2-yl)formamido]-3-hydroxypropanamide

• IUPAC Name: N-[(2S)-1-(cyclohexylamino)-3-hydroxy-1-oxopropan-2-yl]-6-fluoropyridine-2-carboxamide
• InChI: InChI=1S/C15H20FN3O3/c16-13-8-4-7-11(18-13)14(21)19-12(9-20)15(22)17-10-5-2-1-3-6-10/h4,7-8,10,12,20H,1-3,5-6,9H2,(H,17,22)(H,19,21)/t12-/m0/s1
• InChI Key: QPJUNKRNCWELPD-LBPRGKRZSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C(CO)NC(=O)C2=NC(=CC=C2)F
• Isomeric SMILES: C1CCC(CC1)NC(=O)[C@H](CO)NC(=O)C2=NC(=CC=C2)F
• Molecular Formula: C15H20FN3O3
• Molecular Weight: 309.34 g/mol

Description

The compound “(2S)-N-cyclohexyl-2-[(6-fluoropyridin-2-yl)formamido]-3-hydroxypropanamide” is a complex organic molecule. It contains a cyclohexyl group (a six-membered carbon ring), a fluoropyridinyl group (a pyridine ring with a fluorine atom), and an amide group (a carbonyl group attached to a nitrogen). The “2S” indicates that the compound has a specific stereochemistry, meaning the atoms are arranged in a particular way in three-dimensional space.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyclohexyl, fluoropyridinyl, and amide groups would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the amide group might be involved in reactions with acids or bases, and the fluoropyridinyl group might undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the fluorine atom might increase its stability and affect its solubility.

Safety And Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s used or stored.

Future Directions

The future research directions for this compound could include further studies to better understand its properties, potential uses, and safety profile.